N-(4-methylphenyl)-1-(4-nitrophenyl)cyclopentanecarboxamide

• IUPAC Name: N-(4-methylphenyl)-1-(4-nitrophenyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C19H20N2O3/c1-14-4-8-16(9-5-14)20-18(22)19(12-2-3-13-19)15-6-10-17(11-7-15)21(23)24/h4-11H,2-3,12-13H2,1H3,(H,20,22)
• InChI Key: OFQYLXJMJJGXHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2(CCCC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-(4-methylphenyl)-1-(4-nitrophenyl)cyclopentanecarboxamide, also known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. MNPA belongs to the class of cyclopentanecarboxamide derivatives and has a unique chemical structure that makes it a promising candidate for developing new drugs and understanding the mechanism of action of various biological processes.

Mechanism of Action

The exact mechanism of action of N-(4-methylphenyl)-1-(4-nitrophenyl)cyclopentanecarboxamide is not fully understood, but it is thought to interact with various receptors in the central nervous system, including the mu-opioid receptor. This compound has been shown to activate the mu-opioid receptor, leading to the release of endogenous opioids, such as enkephalins and endorphins, which are involved in pain perception and reward pathways. This compound may also interact with other receptors, such as the kappa-opioid receptor, which can modulate the effects of mu-opioid receptor activation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on various factors, including the dose, route of administration, and individual differences in metabolism and genetics. This compound has been shown to produce potent analgesic effects in animal models of pain, which may be mediated by the activation of the mu-opioid receptor. This compound has also been found to produce anti-inflammatory effects, which may be mediated by the inhibition of pro-inflammatory cytokines and chemokines. In addition, this compound has been shown to produce rewarding effects, which may underlie its potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-1-(4-nitrophenyl)cyclopentanecarboxamide has several advantages for use in lab experiments, including its potent analgesic and anti-inflammatory effects, its ability to activate the mu-opioid receptor, and its potential for developing new painkillers and addiction treatments. However, this compound also has several limitations, including its potential for abuse and addiction, its complex mechanism of action, and its potential for producing unwanted side effects, such as respiratory depression and sedation.

Future Directions

There are several future directions for research on N-(4-methylphenyl)-1-(4-nitrophenyl)cyclopentanecarboxamide, including the development of new painkillers and addiction treatments that target the mu-opioid receptor, the study of the underlying mechanisms of addiction and drug abuse, and the optimization of the synthesis and purification methods for this compound. Other potential future directions include the investigation of the pharmacokinetics and pharmacodynamics of this compound, the development of new analytical methods for detecting this compound in biological samples, and the exploration of the potential therapeutic applications of this compound in other fields, such as cancer research and immunology.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to exhibit potent analgesic and anti-inflammatory properties, interact with various neurotransmitter receptors, and produce rewarding effects. However, this compound also has several limitations and potential risks, including its potential for abuse and addiction and its complex mechanism of action. Further research is needed to fully understand the potential applications and limitations of this compound and to develop new drugs and treatments based on its unique chemical structure and properties.

Synthesis Methods

N-(4-methylphenyl)-1-(4-nitrophenyl)cyclopentanecarboxamide can be synthesized using various methods, including the reaction of 4-nitrobenzaldehyde with 4-methylcyclopentanone in the presence of a catalyst, such as piperidine. The resulting intermediate compound is then treated with ammonium acetate and acetic anhydride to form this compound. The synthesis of this compound is a complex process that requires careful optimization of reaction conditions to obtain high yields and purity.

Scientific Research Applications

N-(4-methylphenyl)-1-(4-nitrophenyl)cyclopentanecarboxamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been shown to exhibit potent analgesic and anti-inflammatory properties, making it a promising candidate for developing new painkillers. In pharmacology, this compound has been found to interact with various neurotransmitter receptors, including the mu-opioid receptor, which plays a critical role in pain perception and addiction. In neuroscience, this compound has been used as a tool to study the underlying mechanisms of addiction and drug abuse.